Cas no 1227601-84-4 ((3-Bromo-6-fluoropyridin-2-yl)methanol)

(3-Bromo-6-fluoropyridin-2-yl)methanol is a halogenated pyridine derivative featuring both bromine and fluorine substituents, along with a hydroxymethyl functional group. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its reactive sites enable selective modifications for constructing complex heterocyclic frameworks. The presence of bromine facilitates cross-coupling reactions, while the fluorine enhances electronic properties and metabolic stability in derived compounds. The hydroxymethyl group offers further functionalization potential through oxidation or substitution. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
(3-Bromo-6-fluoropyridin-2-yl)methanol structure
1227601-84-4 structure
Product Name:(3-Bromo-6-fluoropyridin-2-yl)methanol
CAS No:1227601-84-4
MF:C6H5BrFNO
MW:206.012404203415
MDL:MFCD16607002
CID:4563919
PubChem ID:75480758
Update Time:2025-10-15

(3-Bromo-6-fluoropyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3-bromo-6-fluoropyridin-2-yl)methanol
    • 3-Bromo-6-fluoropyridine-2-methanol
    • SY156787
    • C77408
    • 3-Bromo-6-fluoro-2-pyridinemethanol
    • 1227601-84-4
    • (3-Bromo-6-fluoro-pyridin-2-yl)-methanol
    • MFCD16607002
    • EN300-134797
    • SCHEMBL17558652
    • AKOS026728822
    • DB-165651
    • JUARSXWHXUHGHN-UHFFFAOYSA-N
    • AS-83929
    • CS-0139203
    • (3-Bromo-6-fluoropyridin-2-yl)methanol
    • MDL: MFCD16607002
    • Inchi: 1S/C6H5BrFNO/c7-4-1-2-6(8)9-5(4)3-10/h1-2,10H,3H2
    • InChI Key: JUARSXWHXUHGHN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(N=C1CO)F

Computed Properties

  • Exact Mass: 204.95385g/mol
  • Monoisotopic Mass: 204.95385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 33.1

(3-Bromo-6-fluoropyridin-2-yl)methanol Pricemore >>

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Key Organics Ltd
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Key Organics Ltd
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Enamine
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